Cas no 1803776-96-6 (3-Cyano-2-methyl-4-(trifluoromethoxy)benzenesulfonyl chloride)

• Product Name: 3-Cyano-2-methyl-4-(trifluoromethoxy)benzenesulfonyl chloride
• CAS No: 1803776-96-6
• MF: C₉H₅ClF₃NO₃S
• MW: 299.65411067009
• CID: 5006271
• Update Time: 2025-06-15

3-Cyano-2-methyl-4-(trifluoromethoxy)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-methyl-4-(trifluoromethoxy)benzenesulfonyl chloride

• Inchi： 1S/C9H5ClF3NO3S/c1-5-6(4-14)7(17-9(11,12)13)2-3-8(5)18(10,15)16/h2-3H,1H3
• InChI Key： FXQLRMXYVVNPGB-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=C(C#N)C=1C)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 450
• XLogP3: 3.2
• Topological Polar Surface Area: 75.5

Additional information on 3-Cyano-2-methyl-4-(trifluoromethoxy)benzenesulfonyl chloride

Professional Introduction to 3-Cyano-2-methyl-4-(trifluoromethoxy)benzenesulfonyl chloride (CAS No. 1803776-96-6)

3-Cyano-2-methyl-4-(trifluoromethoxy)benzenesulfonyl chloride, identified by the CAS number 1803776-96-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatile applications in the synthesis of active pharmaceutical ingredients (APIs) and biologically active molecules. The structural features of this compound, including the presence of a cyano group, a methyl substituent, and a trifluoromethoxy group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The trifluoromethoxy group in the molecular structure imparts enhanced lipophilicity and metabolic stability, which are critical factors in drug design. This characteristic is particularly relevant in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. Recent studies have highlighted the role of trifluoromethoxy-substituted aromatic compounds in improving pharmacokinetic profiles, such as prolonging half-life and enhancing oral bioavailability. The cyano group, on the other hand, serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives through nucleophilic addition or substitution reactions.

In the context of modern drug discovery, 3-Cyano-2-methyl-4-(trifluoromethoxy)benzenesulfonyl chloride has been explored as a key building block in the synthesis of novel therapeutic agents. Its sulfonyl chloride functionality allows for easy introduction into various biological pathways by reacting with nucleophiles such as amines or thiols. This reactivity has been leveraged in the development of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. For instance, sulfonyl chlorides have been utilized to create potent ATP-competitive inhibitors by forming covalent bonds with key residues in target enzymes.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have demonstrated that the electronic distribution influenced by the trifluoromethoxy and cyano groups can fine-tune binding interactions with biological targets. This has led to the design of more selective and efficient drug candidates. Additionally, green chemistry principles have prompted researchers to optimize synthetic routes for 3-Cyano-2-methyl-4-(trifluoromethoxy)benzenesulfonyl chloride, focusing on reducing waste and improving atom economy. Such efforts align with global initiatives to promote sustainable pharmaceutical manufacturing.

The pharmaceutical industry has also shown interest in this compound due to its potential applications in peptidomimetics and protease inhibition. The sulfonyl chloride moiety facilitates coupling reactions with protected amino acids or peptide fragments, enabling the construction of peptidomimetic libraries. These libraries are instrumental in identifying lead compounds that mimic natural peptides but exhibit improved pharmacological properties. Furthermore, protease inhibitors derived from sulfonyl chlorides have been successfully used in treating viral infections and metabolic disorders.

From an academic perspective, 3-Cyano-2-methyl-4-(trifluoromethoxy)benzenesulfonyl chloride serves as an excellent scaffold for teaching advanced organic synthesis techniques. Its complex structure provides students with hands-on experience in multi-step synthesis, purification methods, and spectroscopic characterization. University research groups have utilized this compound in undergraduate and graduate-level laboratories to illustrate concepts such as electrophilic aromatic substitution, nucleophilic aromatic substitution, and transition metal-catalyzed cross-coupling reactions.

The industrial-scale production of 3-Cyano-2-methyl-4-(trifluoromethoxy)benzenesulfonyl chloride requires careful optimization to ensure high yield and purity. Process chemists employ advanced catalytic systems and flow chemistry techniques to enhance reaction efficiency. These innovations not only improve cost-effectiveness but also minimize environmental impact by reducing solvent usage and energy consumption. The scalability of its synthesis is crucial for meeting the growing demand from pharmaceutical companies worldwide.

Future research directions may explore novel derivatives of 3-Cyano-2-methyl-4-(trifluoromethoxy)benzenesulfonyl chloride with enhanced bioactivity or improved pharmacokinetic profiles. For example, incorporating additional fluorine atoms or replacing methyl groups with other substituents could lead to compounds with superior metabolic stability or binding affinity. Such modifications are often guided by structure-activity relationship (SAR) studies, which rely on experimental data combined with predictive modeling.

The role of this compound extends beyond traditional pharmaceutical applications into agrochemicals and specialty chemicals. Its structural motifs are found in herbicides and fungicides that target specific enzymatic pathways in plants or fungi. By leveraging its reactivity, chemists can develop next-generation crop protection agents that offer improved efficacy while minimizing ecological disruption.

In conclusion,3-Cyano-2-methyl-4-(trifluoromethoxy)benzenesulfonyl chloride (CAS No. 1803776-96-6) is a multifaceted compound with broad utility across multiple industries. Its unique structural features make it an indispensable tool in drug discovery, synthetic chemistry, and material science. As research continues to uncover new applications for this molecule, its significance is expected to grow further, driving innovation in both academic laboratories and industrial settings.